3-chloro-N-(2,2-dimethoxyethyl)pyrazin-2-amine
Overview
Description
3-chloro-N-(2,2-dimethoxyethyl)pyrazin-2-amine is a useful research compound. Its molecular formula is C8H12ClN3O2 and its molecular weight is 217.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Organic Optoelectronic Materials
The compound 3-chloro-N-(2,2-dimethoxyethyl)pyrazin-2-amine is relevant in the synthesis of organic optoelectronic materials. Meti et al. (2017) described the synthesis of dipyrrolopyrazine derivatives, which included the regio-selective amination reactions of dihalo-pyrrolopyrazines. The findings indicated that the synthesized compounds, including derivatives of pyrazin-2-amine, could be promising for optoelectronic applications (Meti, Lee, Yang, & Gong, 2017).
Development of Heterocyclic Compounds
The chemical structure of this compound contributes to the development of various heterocyclic compounds. Fernández-Mato et al. (2011) reported the synthesis of substituted pyrazino[2',3':4,5]thieno[3,2-d]pyrimidines and related molecules, demonstrating the utility of pyrazin-2-amine derivatives in the generation of novel heteroaromatic nitrogen ligands (Fernández-Mato, Peinador, & Quintela, 2011).
Applications in Coordination Chemistry
The structure of this compound is also significant in coordination chemistry. Lopera et al. (2020) explored the self-organization processes of Cu2+ complexes with [1 + 1] 1H-pyrazole azamacrocycles, where derivatives of pyrazin-2-amine played a crucial role in determining the type of hydrocarbon chains connecting the amine groups (Lopera, Gil-Martínez, Pitarch-Jarque, Verdejo, Blasco, Clares, Jiménez, & Garcı́a-España, 2020).
Utility in Synthesis of Novel Heterocyclic Systems
The utility of this compound extends to the synthesis of novel heterocyclic systems. Ibrahim et al. (2022) utilized a similar compound as a synthetic intermediate for constructing various heterocyclic systems, demonstrating the potential of pyrazin-2-amine derivatives in creating diverse chemical structures (Ibrahim, Al-Harbi, Allehyani, Alqurashi, & Alqarni, 2022).
Properties
IUPAC Name |
3-chloro-N-(2,2-dimethoxyethyl)pyrazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClN3O2/c1-13-6(14-2)5-12-8-7(9)10-3-4-11-8/h3-4,6H,5H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDQGYEPOZSCSHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC1=NC=CN=C1Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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